1h-Indazole-3,5,7-triamine,1-[3-(diethylamino)propyl]-

• Molecular Formula: C14H24N6
• Molecular Weight: 276.38 g/mol
• IUPAC Name: 1-[3-(diethylamino)propyl]indazole-3,5,7-triamine
• InChI: InChI=1S/C14H24N6/c1-3-19(4-2)6-5-7-20-13-11(14(17)18-20)8-10(15)9-12(13)16/h8-9H,3-7,15-16H2,1-2H3,(H2,17,18)
• InChI Key: HATUFAXCXJHAHM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(C=C(C=C2N)N)C(=N1)N

Description

1h-Indazole-3,5,7-triamine,1-[3-(diethylamino)propyl]- is a useful research compound. Its molecular formula is C14H24N6 and its molecular weight is 276.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 9.0 g of 1-(3-diethylaminopropyl)-3-amino-5,7-dinitroindazole, 18 g of iron powder, 60 ml of methyl alcohol, 30 ml of water and 3 ml of hydrochloric acid was stirred for 1.5 hours at 70° C. After the reaction mixture was cooled, the mixture was filtered. The pH of the filtrate was adjusted to 11 with an aqueous potassium carbonate solution and the filtrate was extracted three times with 50 ml of ethyl acetate. The ethyl acetate layer was washed with water and dried over anhydrous sodium sulfate, and ethyl acetate was removed under reduced pressure. The residue thus obtained was subjected to an alumina-column chromatography(alumina: 200 g) using chloroform as the developing solvent to give 1.78 g of 1-(3-diethylaminopropyl)-3,5,7-triaminoindazole having the following analytical values in a yield of 23%.